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Compound of Interest

Compound Name: Tilpisertib fosmecarbil tfa

Cat. No.: B15579698 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the proper storage and handling of Tilpisertib fosmecarbil TFA.

Frequently Asked Questions (FAQs)
What is Tilpisertib fosmecarbil TFA?

Tilpisertib fosmecarbil TFA is the trifluoroacetic acid (TFA) salt form of Tilpisertib. It is an

inhibitor of serine/threonine kinase with anti-inflammatory activity.[1] The compound is also

known by its former name, GS-5290, and is under investigation for the treatment of moderately

to severely active ulcerative colitis.[2][3][4]

What are the primary uses of Tilpisertib fosmecarbil TFA in a research setting?

In a research context, Tilpisertib fosmecarbil TFA is primarily used for in vitro and in vivo

studies investigating its mechanism of action as a serine/threonine kinase inhibitor and its

potential therapeutic effects related to inflammation.

What are the shipping conditions for this compound?

Tilpisertib fosmecarbil TFA is typically shipped at room temperature in the continental US,

though conditions may vary for other locations.[1]
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Proper storage is critical to maintain the integrity and activity of Tilpisertib fosmecarbil TFA.

Below is a summary of recommended storage conditions for both the solid compound and

prepared stock solutions.

Form
Storage
Temperature

Duration Special Conditions

Solid Compound Room Temperature Varies
Store in a dry place,

away from moisture.

Stock Solution -80°C 6 months

Sealed storage,

protected from

moisture.[1]

Stock Solution -20°C 1 month

Sealed storage,

protected from

moisture.[1]

Experimental Protocols
Preparation of a Stock Solution

The following protocol outlines the preparation of a stock solution of Tilpisertib fosmecarbil
TFA. The choice of solvent will depend on the specific experimental requirements.

Materials:

Tilpisertib fosmecarbil TFA solid

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% sodium chloride)

20% SBE-β-CD in Saline
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Corn Oil

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Solvent Selection: Choose an appropriate solvent system based on the desired final

concentration and vehicle for your experiment. Several protocols have been established to

achieve a concentration of at least 2.5 mg/mL (2.90 mM).[1]

Protocol 1 (Aqueous Formulation): 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.

[1]

Protocol 2 (Cyclodextrin Formulation): 10% DMSO, 90% (20% SBE-β-CD in Saline).[1]

Protocol 3 (Oil-based Formulation): 10% DMSO, 90% Corn Oil.[1]

Reconstitution:

Begin by dissolving Tilpisertib fosmecarbil TFA in DMSO to create an initial

concentrated stock. For example, to prepare a 25 mg/mL stock in DMSO.

Add the remaining solvents sequentially as specified in the chosen protocol. For instance,

in Protocol 1, after dissolving in DMSO, add PEG300 and mix thoroughly. Then, add

Tween-80 and mix again, followed by the final addition of saline.[1]

Ensuring Dissolution: If precipitation or phase separation is observed during preparation,

gentle heating and/or sonication can be used to facilitate complete dissolution.[1]

Aliquoting and Storage: Once a clear solution is obtained, aliquot the stock solution into

single-use volumes to minimize freeze-thaw cycles. Store the aliquots at -80°C for up to 6

months or at -20°C for up to 1 month.[1] Ensure the storage containers are sealed tightly to

protect from moisture.[1]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medchemexpress.com/tilpisertib-fosmecarbil-tfa.html
https://www.medchemexpress.com/tilpisertib-fosmecarbil-tfa.html
https://www.medchemexpress.com/tilpisertib-fosmecarbil-tfa.html
https://www.medchemexpress.com/tilpisertib-fosmecarbil-tfa.html
https://www.benchchem.com/product/b15579698?utm_src=pdf-body
https://www.medchemexpress.com/tilpisertib-fosmecarbil-tfa.html
https://www.medchemexpress.com/tilpisertib-fosmecarbil-tfa.html
https://www.medchemexpress.com/tilpisertib-fosmecarbil-tfa.html
https://www.medchemexpress.com/tilpisertib-fosmecarbil-tfa.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause Recommended Solution

Precipitation upon adding

aqueous buffer

The compound has limited

solubility in aqueous solutions.

The final concentration of the

organic solvent (e.g., DMSO)

may be too low.

Use a formulation with

solubilizing agents like

PEG300, Tween-80, or

cyclodextrins (SBE-β-CD) as

outlined in the experimental

protocols.[1] Ensure the order

of solvent addition is followed

correctly. Gentle warming or

sonication may also help

redissolve the precipitate.[1]

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

multiple freeze-thaw cycles.

Inaccurate concentration of the

stock solution.

Prepare fresh stock solutions

and aliquot them into single-

use volumes to avoid repeated

freezing and thawing.[1]

Always use a freshly thawed

aliquot for each experiment.

Re-verify the calculations for

the stock solution

concentration.

Phase separation in the final

solution

Immiscibility of the solvents at

the prepared ratios.

Ensure thorough mixing,

including vortexing, after the

addition of each solvent. The

use of surfactants like Tween-

80 is intended to prevent this.

[1] If the issue persists,

consider preparing the solution

fresh before each use.
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Workflow for Tilpisertib Fosmecarbil TFA Handling

Storage
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Weigh Solid

Start

Stock Solution
(-20°C or -80°C, Sealed)

Dissolve in DMSO

Add Co-solvents Sequentially
(e.g., PEG300, Tween-80, Saline)

Mix Thoroughly
(Vortex/Sonicate if needed)

Aliquot into Single-Use Volumes

Store Aliquots
(-20°C for 1 month / -80°C for 6 months)

Use in Experiment
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Caption: Logical workflow for the proper storage and handling of Tilpisertib fosmecarbil TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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